
Essential Safety and Operational Guide for
Handling Dimethoxymethylvinylsilane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethoxymethylvinylsilane

Cat. No.: B103025 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Dimethoxymethylvinylsilane.

The following procedural guidance is designed to ensure safe handling, storage, and disposal

of this chemical.

Chemical Profile and Hazards

Dimethoxymethylvinylsilane (CAS No. 16753-62-1) is a highly flammable liquid and vapor

that can cause skin and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[2]

Vapors may form explosive mixtures with air and can travel to an ignition source and flash

back.[4] It is crucial to handle this substance with caution in a well-ventilated area, away from

heat, sparks, and open flames.[1][3][4]
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Property Value Source

Molecular Formula C5H12O2Si [2][5]

Molecular Weight 132.23 g/mol [2][5]

Appearance Colorless clear liquid [5]

Boiling Point 104-106 °C [5]

Flash Point 3 °C (37.4 °F) - closed cup [3]

Density 0.884 - 0.89 g/mL at 25 °C [5]

Refractive Index n20/D 1.395 - 1.40 [5]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling

Dimethoxymethylvinylsilane to minimize exposure and ensure personal safety.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Chemical safety goggles or a

face shield.

Must conform to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166 to

protect against splashes.

Contact lenses should not be

worn.[1][4]

Hands
Neoprene or nitrile rubber

gloves.

Gloves must be inspected

before use. Disposable nitrile

gloves offer short-term

protection. For prolonged

contact, consult the glove

manufacturer's chemical

resistance guide.[1][6]

Body

A flame-retardant lab coat

(e.g., Nomex®) over cotton

clothing, and appropriate

protective clothing.

To protect skin from splashes

and fire hazards. Polyester or

acrylic clothing should be

avoided.[4][6]

Respiratory

A NIOSH or European

Standard EN 149 approved

respirator with an organic

vapor cartridge.

Required when working in

areas with inadequate

ventilation or when exposure

to vapors may exceed

permissible limits.[1][4]

Feet

Closed-toe, closed-heel shoes

made of a chemical-resistant

material.

To protect feet from spills.[6]

Operational and Disposal Plans
Strict adherence to the following procedures is essential for the safe handling and disposal of

Dimethoxymethylvinylsilane.
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Handling and Storage Protocol
Ventilation: Always handle Dimethoxymethylvinylsilane in a well-ventilated area, preferably

within a chemical fume hood.[4]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,

and hot surfaces. Use non-sparking tools.[1][3][7]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[1][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][7] The

storage area should be a designated fireproof place.[1]

Incompatible Materials: Avoid contact with water, moisture, and strong oxidizing agents.[1][8]

The material can decompose in contact with moist air or water, liberating methanol.[8]

Spill Response Procedure
Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Remove Ignition Sources: Extinguish all nearby sources of ignition.[7]

Containment: For small spills, absorb with an inert material such as dry sand or earth and

place it into a chemical waste container.[4] Do not use combustible materials for absorption.

Reporting: For large spills, or if the spill cannot be safely managed, contact your institution's

Environmental Health and Safety (EHS) department immediately.

Disposal Plan
Waste Collection: Collect waste Dimethoxymethylvinylsilane and any contaminated

materials in a designated, labeled, and tightly sealed container.

Disposal Regulations: Dispose of the chemical waste in accordance with local, state, and

federal regulations. Do not dispose of it down the drain.[1]
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EHS Consultation: Contact your institution's EHS department for specific disposal guidelines

and to arrange for pickup of the chemical waste.

Visual Safety Workflows
The following diagrams illustrate the key safety and operational workflows for handling

Dimethoxymethylvinylsilane.

Figure 1: PPE Selection Workflow
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Figure 1: PPE Selection Workflow
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Figure 2: Spill Response Workflow
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Figure 2: Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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